N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C14H21N3O2S/c1-16-6-8-17(9-7-16)14(20)15-12-5-4-11(18-2)10-13(12)19-3/h4-5,10H,6-9H2,1-3H3,(H,15,20)
• InChI Key: VFOKPANLFITZOB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide, also known as U-49900, is a synthetic opioid analgesic drug that belongs to the piperazine family. It was first synthesized in the 1970s and has gained popularity as a research chemical due to its potent analgesic effects. U-49900 has been found to be structurally similar to other opioids such as fentanyl and has been classified as a Schedule I controlled substance in the United States.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide acts as an agonist at the mu-opioid receptor, which is responsible for the analgesic effects of opioids. It also has an affinity for the delta-opioid receptor, which may contribute to its analgesic effects. This compound has been found to be highly potent and has a rapid onset of action.
Biochemical and Physiological Effects
This compound has been found to produce a range of physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has also been found to produce nausea, vomiting, and constipation, which are common side effects of opioids. This compound has been found to be highly potent, with a low therapeutic index, which makes it a dangerous drug to use.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide has been found to be highly potent and has a rapid onset of action, which makes it a useful tool for studying the mechanisms of opioid analgesia. However, its high potency and low therapeutic index make it a dangerous drug to use, and caution should be exercised when handling it. This compound is also a controlled substance, which makes it difficult to obtain for research purposes.

Future Directions

There is a need for further research into the mechanisms of action of N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide and its potential use in pain management. The development of safer and more effective opioids is also a priority, as the current opioid epidemic has highlighted the dangers of using highly potent opioids such as this compound. Future research should focus on developing new drugs that are safer and more effective than current opioids.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide involves the reaction of 2,4-dimethoxybenzaldehyde with 4-methylpiperazine in the presence of thionyl chloride. The resulting intermediate is then reacted with ammonium thiocyanate to yield this compound. The synthesis of this compound is a complex process that requires a high degree of chemical expertise.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-methyl-1-piperazinecarbothioamide has been extensively studied for its analgesic effects and has been found to be highly potent in animal models. It has been used in the research of pain management and has been found to be effective in treating neuropathic pain. This compound has also been studied for its potential use in cancer pain management.